Cas no 2192745-85-8 (Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-)

• Product Name: Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-
• CAS No: 2192745-85-8
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5338091
• Update Time: 2025-05-23

Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-

• Inchi： 1S/C15H18ClNO2/c1-19-14-8-12-6-7-13(9-14)17(12)15(18)10-2-4-11(16)5-3-10/h2-5,12-14H,6-9H2,1H3
• InChI Key： LCLDKQHPGMHWBU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1C2CCC1CC(OC)C2)=O

Additional information on Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-

Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-: A Comprehensive Overview

Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)-, also known by its CAS number 2192745-85-8, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and synthesis. The molecule consists of a methanone group attached to a 4-chlorophenyl ring and a 3-methoxy-substituted 8-azabicyclo[3.2.1]octane moiety, making it a versatile building block for various chemical transformations.

The bicyclic structure of this compound is particularly noteworthy, as it provides a rigid framework that can influence the compound's physical properties and reactivity. The 8-azabicyclo[3.2.1]octane system is a well-known motif in organic chemistry, often employed in the synthesis of bioactive molecules due to its ability to mimic natural product frameworks. Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting.

One of the most intriguing aspects of Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)- is its synthetic versatility. Researchers have demonstrated that this compound can undergo a variety of reactions, including nucleophilic additions, cycloadditions, and cross-coupling reactions, making it an invaluable tool in modern organic synthesis. For instance, its methanone group can serve as an electrophilic site for nucleophilic attacks, enabling the construction of complex molecular architectures.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict the most favorable reaction pathways for this molecule, thereby optimizing its use in synthetic protocols. These insights have significantly enhanced our understanding of how to manipulate the compound's structure to achieve desired chemical outcomes.

In terms of biological activity, preliminary studies suggest that Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)- exhibits moderate inhibitory effects against certain enzymes implicated in metabolic disorders. While these findings are still in their early stages, they underscore the potential for this compound to serve as a lead molecule in drug discovery programs.

The environmental impact of this compound is another area of growing interest. As concerns about chemical sustainability continue to rise, researchers are exploring methods to synthesize Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)- using greener methodologies that minimize waste and energy consumption. Recent reports have highlighted the successful application of catalytic asymmetric synthesis techniques to produce this compound in high enantiomeric excess under mild conditions.

In conclusion, Methanone, (4-chlorophenyl)(3-methoxy-8-azabicyclo[3.2.1]oct-8-yl)- stands as a testament to the ingenuity and precision of modern organic chemistry. Its unique structure, synthetic versatility, and potential biological applications make it a subject of ongoing research interest across multiple disciplines.